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Compound of Interest

Compound Name: 2-CEES

Cat. No.: B048971

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified research
personnel and does not constitute a replacement for a formal risk assessment and safety
training. Always consult the most recent Safety Data Sheet (SDS) for 2-Chloroethyl Ethyl
Sulfide (2-CEES) and adhere to all institutional and regulatory guidelines.

Introduction

2-Chloroethyl ethyl sulfide (2-CEES), a monofunctional analog of sulfur mustard (HD), is a
potent vesicant and alkylating agent.[1][2] Due to its structural similarity and shared
toxicological characteristics with sulfur mustard, 2-CEES is frequently utilized in a laboratory
setting to investigate the mechanisms of vesicant-induced injury and to develop effective
medical countermeasures.[1][3] Although less toxic than sulfur mustard, 2-CEES is a
hazardous material that demands strict adherence to safety protocols to prevent personnel
injury and laboratory contamination.[1] It is an oily, hydrophobic, and erosive liquid that can
cause severe damage to the skin, eyes, and respiratory tract.[1] This document provides
detailed application notes and protocols for the safe handling, use, and disposal of 2-CEES in a
research environment.

Hazard Identification and Toxicology

2-CEES is classified as a flammable liquid and is toxic if swallowed, inhaled, or in contact with
skin.[4][5] It causes severe skin burns, eye damage, and may cause cancer.[4][5][6]
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GHS Hazard Identification

The following table summarizes the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals information for 2-CEES.

Hazard ] ]
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Toxicological Data

The toxicological effects of 2-CEES are driven by its ability to form highly reactive sulfonium
ions that alkylate biological macromolecules like DNA and proteins.[1][3] This can lead to DNA
damage, induction of inflammatory mediators, oxidative stress, and cell death.[2][9]

Parameter Value Species Reference
LD50, Oral 252 mg/kg Rat [4]
Acute Toxicity
] 300.1 mg/kg Expert Judgment [6]
Estimate, Dermal
Acute Toxicity
Estimate, Inhalation 3.1 mg/l Expert Judgment [6]
(4h)

Physical and Chemical Properties

Property Value Reference
CAS Number 693-07-2 [L][4]6][7][8]
Molecular Formula CaHoCIS [4115]18]1[1.0]
Molecular Weight 124.63 g/mol [51[8][10]
Appearance Colorless to light yellow liquid [8]

Density 1.07 g/mL at 25 °C

Boiling Point 156-157 °C

Refractive Index n20/D 1.4885

Storage Temperature 2-8°C (Refrigerated) [41[8]

Standard Operating Procedures for Safe Handling

All work with 2-CEES must be performed within a certified chemical fume hood to minimize
inhalation exposure.[1][6] The work area should be clear of clutter and ignition sources.
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General Handling Workflow

The following diagram outlines the standard workflow for handling 2-CEES.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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